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Compound of Interest

Compound Name: Antibacterial agent 144

Cat. No.: B12391961

For Researchers, Scientists, and Drug Development Professionals

Introduction

"Antibacterial agent 144," also identified as compound 8e, is a nhovel naphthalimide-triazine
analog with potent bactericidal activity, particularly against multi-drug resistant Staphylococcus
aureus (MRSA).[1] Its mechanism of action involves a dual attack on bacterial cells: disruption
of the cytoplasmic membrane and obstruction of DNA replication.[1] This unique mode of action
makes it a promising candidate for combating bacterial biofilms, which are notoriously resistant
to conventional antibiotics. These application notes provide detailed protocols for assessing the
efficacy of "Antibacterial agent 144" in preventing biofilm formation and eradicating
established biofilms.

Mechanism of Action

"Antibacterial agent 144" exhibits a two-pronged approach to bacterial cell death and biofilm
inhibition:

 Membrane Disruption: The agent directly interacts with and compromises the integrity of the
bacterial cytoplasmic membrane. This leads to the leakage of essential intracellular
components, such as proteins and metabolites, and a subsequent loss of metabolic activity.

[1]
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o DNA Replication Inhibition: The compound is capable of forming a supramolecular complex
with bacterial DNA. This interaction physically obstructs the DNA replication machinery,
preventing cell division and leading to bacterial death.[1]

This dual mechanism is advantageous as it can potentially reduce the likelihood of bacteria
developing resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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